1-(1-ethyl-1H-indol-2-yl)methanamine hydrochloride
Description
“1-(1-ethyl-1H-indol-2-yl)methanamine hydrochloride” is a chemical compound with the molecular formula C9H10N2.ClH . It is a powder at room temperature .
Molecular Structure Analysis
The InChI code for “this compound” is 1S/C9H10N2.ClH/c10-6-8-5-7-3-1-2-4-9(7)11-8;/h1-5,11H,6,10H2;1H . This indicates that the molecule has a core indole structure with an ethyl group attached to one of the nitrogen atoms.Physical and Chemical Properties Analysis
“this compound” is a powder at room temperature . Its molecular weight is 182.65 .Safety and Hazards
Properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 1-(1-ethyl-1H-indol-2-yl)methanamine hydrochloride involves the reaction of 1-ethyl-1H-indole-2-carboxaldehyde with methylamine followed by reduction of the resulting imine to the corresponding amine. The amine is then reacted with hydrochloric acid to form the hydrochloride salt of the final product.", "Starting Materials": [ "1-ethyl-1H-indole-2-carboxaldehyde", "methylamine", "reducing agent", "hydrochloric acid" ], "Reaction": [ "Step 1: React 1-ethyl-1H-indole-2-carboxaldehyde with excess methylamine in a suitable solvent to form the imine intermediate.", "Step 2: Reduce the imine intermediate to the corresponding amine using a reducing agent such as sodium borohydride or lithium aluminum hydride.", "Step 3: React the amine intermediate with hydrochloric acid to form the hydrochloride salt of 1-(1-ethyl-1H-indol-2-yl)methanamine." ] } | |
CAS No. |
2742656-54-6 |
Molecular Formula |
C11H15ClN2 |
Molecular Weight |
210.7 |
Purity |
95 |
Origin of Product |
United States |
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